Cas no 2361708-27-0 (N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide)

N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-N-[2-oxo-2-[(2-propan-2-ylphenyl)methylamino]ethyl]prop-2-enamide
- EN300-26574856
- 2361708-27-0
- Z2710679439
- N-methyl-N-[({[2-(propan-2-yl)phenyl]methyl}carbamoyl)methyl]prop-2-enamide
- N-Methyl-N-[2-[[[2-(1-methylethyl)phenyl]methyl]amino]-2-oxoethyl]-2-propenamide
- N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide
-
- Inchi: 1S/C16H22N2O2/c1-5-16(20)18(4)11-15(19)17-10-13-8-6-7-9-14(13)12(2)3/h5-9,12H,1,10-11H2,2-4H3,(H,17,19)
- InChI Key: QWUGZJFRPONCBP-UHFFFAOYSA-N
- SMILES: C(N(C)CC(NCC1=CC=CC=C1C(C)C)=O)(=O)C=C
Computed Properties
- Exact Mass: 274.168127949g/mol
- Monoisotopic Mass: 274.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.054±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 496.6±38.0 °C(Predicted)
- pka: 14.33±0.46(Predicted)
N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-26574856-0.05g |
N-methyl-N-[({[2-(propan-2-yl)phenyl]methyl}carbamoyl)methyl]prop-2-enamide |
2361708-27-0 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide Related Literature
-
Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
-
S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
-
Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
-
Fred Wudl Energy Environ. Sci., 2013,6, 392-406
-
Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
Additional information on N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide
Comprehensive Overview of N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide (CAS No. 2361708-27-0)
The compound N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide (CAS No. 2361708-27-0) is a specialized organic molecule with a unique structural framework. Its carbamoyl and propenamide functional groups make it a subject of interest in pharmaceutical and materials science research. The presence of the isopropyl substituent on the phenyl ring further enhances its steric and electronic properties, which are critical for its potential applications.
In recent years, the demand for customized chemical intermediates has surged, driven by advancements in drug discovery and polymer chemistry. Researchers are increasingly exploring compounds like N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide due to their versatility in synthesizing bioactive molecules and functional materials. This compound's CAS No. 2361708-27-0 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.
One of the key features of this compound is its amide linkage, which is a common motif in peptide mimetics and small-molecule inhibitors. The N-methyl group introduces additional lipophilicity, which can influence the compound's bioavailability and metabolic stability. These attributes are particularly valuable in the design of targeted therapies and drug delivery systems, areas that are currently at the forefront of biomedical research.
The propenamide moiety in N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide also opens up possibilities for polymerization reactions. This makes the compound a potential candidate for developing smart materials with responsive properties, such as temperature-sensitive hydrogels or self-healing polymers. Such applications align with the rising interest in sustainable materials and green chemistry, topics that dominate contemporary scientific discourse.
From a synthetic perspective, the preparation of CAS No. 2361708-27-0 involves multi-step organic transformations, including amide coupling and alkylation reactions. These processes are often optimized for high yield and purity, as the compound's efficacy in downstream applications heavily depends on its chemical integrity. Laboratories specializing in custom synthesis frequently encounter inquiries about this molecule, underscoring its importance in contract research and process development.
In the context of intellectual property, N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide has been referenced in several patents related to pharmaceutical formulations and material science innovations. This highlights its potential as a proprietary intermediate in commercial applications. Companies engaged in R&D outsourcing often seek detailed information about its synthetic routes and scalability, further driving its visibility in search engines.
Environmental and safety considerations are also paramount when handling this compound. While it is not classified as a hazardous substance, proper laboratory practices must be followed to ensure safe usage. This aligns with the broader industry trend toward responsible chemistry and risk mitigation, which are frequently discussed in regulatory forums and scientific conferences.
In summary, N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide (CAS No. 2361708-27-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like drug design, polymer chemistry, and green innovation. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in both academic and industrial settings.
2361708-27-0 (N-methyl-N-({2-(propan-2-yl)phenylmethyl}carbamoyl)methylprop-2-enamide) Related Products
- 1361792-69-9(6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile)
- 506-17-2(cis-Vaccenic acid)
- 565207-38-7(N,N-diethyl-3-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylbenzene-1-sulfonamide)
- 2225174-96-7(4-Fluoro-2-(4-methylimidazol-1-yl)pyridine-5-boronic acid)
- 2246677-65-4((4-(Pivalamidomethyl)phenyl)boronic acid)
- 850882-11-0(Ethyl 1-Benzofuran-7-carboxylate)
- 1554146-96-1(4-4-(2-aminoethyl)-1H-pyrazol-1-ylphenol)
- 2227246-92-4(Fmoc-PEG12-NHS ester)
- 2227884-74-2(rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid)
- 264193-19-3(3-(2-methylphenyl)pentan-3-ol)




